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CAS No.: 150767-88-7

Cat. No.: B138092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing lactisole, a sweet taste
inhibitor, in human taste perception research. This document outlines the mechanism of action,
experimental protocols, and data presentation for studying the effects of lactisole on sweet
taste.

Introduction to Lactisole

Lactisole (sodium 2-(4-methoxyphenoxy)propanoate) is a well-characterized sweet taste
inhibitor that acts on the human sweet taste receptor, a heterodimer of two G-protein coupled
receptors: TIR2 and T1R3.[1][2] It is a valuable tool for researchers studying the mechanisms
of sweet taste perception, developing novel sweeteners, and creating food products with
reduced sugar content.[1] Lactisole is generally recognized as safe (GRAS) by the Flavor and
Extract Manufacturers Association (FEMA number: 3773) for use in food as a flavoring agent
up to 150 ppm.[3]
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Mechanism of Action

Lactisole functions by binding to the transmembrane domain of the T1R3 subunit of the sweet
taste receptor.[2][4][5] This interaction inhibits the receptor's response to a wide range of sweet
stimuli, including natural sugars (e.g., sucrose, fructose) and artificial sweeteners (e.g.,
aspartame, sucralose).[1][6] The inhibition can be competitive or allosteric depending on the
sweetener it is tested with.[7][8] For sweeteners that bind to the transmembrane domain of
T1RS3, such as cyclamate and neohesperidin dihydrochalcone (NHDC), lactisole acts as a
competitive inhibitor.[7] For sweeteners that bind to the Venus flytrap domain of T1R2, such as
aspartame and acesulfame K, lactisole acts as an allosteric inhibitor.[7]
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Quantitative Data on Lactisole's Effects

The inhibitory effect of lactisole on the perception of sweetness is dose-dependent. The
following tables summarize quantitative data from various studies.

Table 1: Effect of Lactisole on Sucrose Perception
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Perceived Sucrose

Lactisole Original Sucrose .
. . Concentration Reference
Concentration Concentration .
Equivalent
100-150 ppm 12% 4% [1]

Table 2: Inhibition of Various Sweeteners by Lactisole (250 and 500 ppm)

Mean Mean
Mean
Sweetness Sweetness
Sweetness ) . . .
Sweetener . Intensity (with Intensity (with Reference
Intensity
250 ppm 500 ppm
(Control) . .
Lactisole) Lactisole)
Sucrose 8.5 4.2 2.8 [3]
Fructose 8.3 4.0 2.5 [3]
Aspartame 8.6 5.5 4.0 [3]
Acesulfame-K 8.4 6.8 5.8 [3]
Saccharin 8.7 7.0 6.2 [3]
D-Tryptophan 8.2 6.5 5.5 [3]
Glycine 8.1 5.8 4.5 [3]
Thaumatin 8.8 8.0 7.5 [3]
Monellin 8.5 7.8 7.2 [3]
Neohesperidin
Dihydrochalcone 8.9 8.2 7.8 [3]

(NHDC)

Note: Sweetness intensity was rated on a scale, and the specific scale is detailed in the source
study.

Table 3: Lactisole Concentrations Used in Human Sensory Studies
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Lactisole Lactisole
. . Sweeteners

Concentration  Concentration Study Focus Reference
Tested

(mM) (ppm)
Cyclamate, Time-intensity
NHDC, profiles and

0.46 and 0.92 100 and 200 o [7]
Acesulfame K, inhibition
Aspartame mechanisms

Taste
1.0 218 Glucose S 9]
discrimination

Sucrose,
Fructose, Sweet water
Cyclamate, taste and

8.0 1745 ) [6]
Saccharin, sweetener
Sucralose, interactions
NHDC

Experimental Protocols

This section provides detailed methodologies for conducting human taste perception
experiments with lactisole.

General Sensory Panel Protocol

This protocol outlines a standard procedure for evaluating the effect of lactisole on the
perceived sweetness of various compounds.

Objective: To quantify the inhibitory effect of lactisole on the perceived intensity of a specific
sweetener.

Materials:
o Test sweetener(s)
e Lactisole (sodium 2-(4-methoxyphenoxy)propanoate)

e Deionized water

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9532755/
https://www.researchgate.net/figure/Effect-of-1-mM-lactisole-on-concentration-response-function-for-taste-discrimination-of_fig3_385915564
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0180787
https://www.benchchem.com/product/b138092/docs?utm_src=pdf-body#application-notes-and-protocols-for-lactisole-use-in-human-taste-perception-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Graduated cylinders and beakers

Analytical balance

Disposable cups

Data collection software or forms

Unsalted crackers and water for palate cleansing
Procedure:

o Participant Recruitment: Recruit healthy, non-smoking participants who do not have any
known taste or smell disorders.[6] Obtain informed consent.

e Solution Preparation:
o Prepare stock solutions of the test sweetener(s) and lactisole in deionized water.

o Prepare the final test solutions by mixing the sweetener and lactisole to the desired
concentrations. Also prepare control solutions containing only the sweetener and a control
with only lactisole.

e Sensory Evaluation:

[e]

Participants should rinse their mouths with water before the first sample.
o Present the samples in a randomized order to each participant.

o Instruct participants to take a specific volume of the solution into their mouth, hold it for a
few seconds, and then expectorate.

o Participants rate the perceived sweetness intensity on a labeled magnitude scale (LMS) or
a general labeled magnitude scale (QLMS).

o Provide unsalted crackers and water for palate cleansing between samples, with a
mandatory waiting period (e.g., 1-2 minutes).
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o Collect and analyze the intensity ratings.

o Use appropriate statistical tests (e.g., ANOVA, t-tests) to determine significant differences
between the control and lactisole-containing samples.
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Time-Intensity (TI) Profiling Protocol

This protocol is designed to evaluate the temporal aspects of sweetness perception and the
effect of lactisole on the onset, maximum intensity, and duration of sweetness.

Objective: To characterize the time-intensity profile of a sweetener in the presence and
absence of lactisole.

Materials:

e Same as the general sensory panel protocol.

o Computer with time-intensity data acquisition software.
Procedure:

» Participant Training: Train participants on the use of the time-intensity software. This typically
involves moving a cursor on a screen to correspond with the perceived intensity of a taste
attribute over time.

» Solution Preparation: Prepare solutions as described in the general protocol.

e Tl Evaluation:

[e]

Participants rinse their mouths with water.

o

Upon a signal, they take the sample into their mouth and immediately start rating the
perceived sweetness intensity using the software.

(¢]

Continue rating for a predetermined duration (e.g., 60-120 seconds).

[¢]

Expectorate the sample at a designated time point.

[¢]

Rinse with water and wait for a specified inter-stimulus interval before the next sample.

o Data Analysis:

o Extract key parameters from the TI curves, such as:
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» Imax (maximum intensity)
» Tmax (time to maximum intensity)

» Tdur (total duration of sensation)

o Compare these parameters between the control and lactisole conditions using appropriate
statistical methods.

Considerations and Best Practices

o "Sweet Water Taste": Lactisole can induce a "sweet water taste" after rinsing with water.[6][7]
To minimize this, some protocols suggest serving lactisole-containing solutions at a cool
temperature (e.g., 10°C) and instructing participants not to rinse with water between certain
samples.[10]

» Concentration Range: The effective concentration of lactisole can vary depending on the
sweetener and its concentration.[7] It is advisable to conduct pilot studies to determine the
optimal lactisole concentration for a specific application.

» Participant Variability: Individual differences in taste perception can be significant. A sufficient
number of participants should be recruited to ensure statistical power.

By following these protocols and considering the best practices, researchers can effectively use
lactisole as a tool to investigate the fascinating world of human sweet taste perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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